molecular formula C10H11FN2O2S B8412155 2-cyano-3-fluoro-N-isopropylbenzenesulphonamide

2-cyano-3-fluoro-N-isopropylbenzenesulphonamide

Cat. No. B8412155
M. Wt: 242.27 g/mol
InChI Key: HPUWBSKJNPBOIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-cyano-3-fluoro-N-isopropylbenzenesulphonamide is a useful research compound. Its molecular formula is C10H11FN2O2S and its molecular weight is 242.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-cyano-3-fluoro-N-isopropylbenzenesulphonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-cyano-3-fluoro-N-isopropylbenzenesulphonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-cyano-3-fluoro-N-isopropylbenzenesulphonamide

Molecular Formula

C10H11FN2O2S

Molecular Weight

242.27 g/mol

IUPAC Name

2-cyano-3-fluoro-N-propan-2-ylbenzenesulfonamide

InChI

InChI=1S/C10H11FN2O2S/c1-7(2)13-16(14,15)10-5-3-4-9(11)8(10)6-12/h3-5,7,13H,1-2H3

InChI Key

HPUWBSKJNPBOIR-UHFFFAOYSA-N

Canonical SMILES

CC(C)NS(=O)(=O)C1=CC=CC(=C1C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5.2 ml of isopropylamine in 50 ml of diethyl ether cooled in an ice bath, a solution of 4.4 g of 2-cyano-3-fluorobenzenesulphonylchloride in 50 ml of diethylether was added dropwise while stirring; reaction temperature approx. 5° C. After leaving to stand at room temperature for one hour, the reaction mixture was washed twice with ice water, dried on anhydrous Na2SO4, filtered and evaporated to dryness. The desired product was obtained in a yield of 4.16 g; melting-point 97°-105° C.
Quantity
5.2 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
4.4 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.